Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)

Isopropyl 2,4-dichlorophenoxyacetate structure

94-11-1 structure

Product Name:Isopropyl 2,4-dichlorophenoxyacetate

CAS No:94-11-1

Molecular Formula:C₁₁H₁₂Cl₂O₃

Molecular Weight:263.117181777954

CID:34732

Isopropyl 2,4-dichlorophenoxyacetate Properties

Names and Identifiers

- Isopropyl 2,4-dichlorophenoxyacetate
- 2,4-Dichlorophenoxyacetic acid isopropyl ester
- 2,4-D isopropyl ester
- 2.4-D-iso-pr
- 1-methylethyl 2-(2,4-dichlorophenoxy)acetate
- 2,4-dichlorophenoxyacetate isopropyl ester
- 2,4-D-Isopropyl
- Amchem Weed Killer 650
- Caswell No. 315AV
- Crop Rider 3.34D
- Esteron 44
- isopropyl (2,4-dichlorophenoxy)acetate
- Isopropyl 2,4-D ester
- Niagara Estasol
- propan-2-yl (2,4-dichlorophenoxy)acetate
- propan-2-yl 2-(2,4-dichlorophenoxy)acetate
- Weedone 128
- Acetic acid, (2,4-dichlorophenoxy)-, 1-methylethyl ester (9CI)
- Acetic acid, (2,4-dichlorophenoxy)-, isopropyl ester (6CI, 8CI)
- NSC 521749
- +Expand
- InChIKey： WHOKDONDRZNCBC-UHFFFAOYSA-N
- Inchi： 1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
- SMILES： O=C(COC1C(Cl)=CC(Cl)=CC=1)OC(C)C

Computed Properties

Exact Mass: 262.01600

Experimental Properties

LogP: 3.32380
PSA: 35.53000
Refractive Index: 1.5209 (estimate)
Boiling Point: 371.18°C (rough estimate)
Melting Point: 5°C
Flash Point: 126
Color/Form: Colorless liquid depending on purity/
Density: 1.2600

Isopropyl 2,4-dichlorophenoxyacetate Security Information

RTECS：AG8750000
Safety Term：6.1(b)
Safety Instruction： 26-39-61-60-46-36/37-29
Packing Group：III
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3348
Storage Condition：0-6°C
PackingGroup：III
Risk Phrases： 22-41-50/53-43
HazardClass：6.1(b)

Isopropyl 2,4-dichlorophenoxyacetate Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Isopropyl 2,4-dichlorophenoxyacetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AY10322-100mg	2,4-D-iso-propyl ester	94-11-1	98%	100mg	$66.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-100mg	2,4-D isopropyl ester	94-11-1	98%	100mg	￥501.00

Isopropyl 2,4-dichlorophenoxyacetate Synthesis

Synthetic Circuit 1

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 70 °C; 30 min, 70 °C

Reference

: Process for preparation of chlorophenoxycarboxylic acid amine salt

, China, , ,

Synthetic Circuit 2

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 30 min, 70 °C

Reference

: Process for preparing chlorophenoxycarboxylate

, China, , ,

Synthetic Circuit 3

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 4,4′-Thiobis(3-methyl-6-tert-butylphenol) , Magnesium chloride ; 70 °C; 30 min, 70 °C

Reference

: Method for preparing chlorophenoxycarboxylate

, China, , ,

Synthetic Circuit 4

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 1,1′-Thiobis[4-chlorobenzene] , Magnesium chloride ; 70 °C; 30 min, 70 °C

Reference

: Method for preparing chlorophenoxycarboxylic acid amine salt

, China, , ,

Synthetic Circuit 5

94-75-7

67-63-0

94-11-1

Reaction Conditions

Reference

: Synthesis of 2,4-D esters by using 806 catalyst

Huang, Huamin; Liu, Fuan; Zhang, Hongmei, Jilin Daxue Ziran Kexue Xuebao, 1986, (3), 95-7

Synthetic Circuit 6

774-74-3

67-63-0

94-11-1

Reaction Conditions

1.1 Catalysts: Sulfuric acid

Reference

: Studies of alkyl esters of 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacetic acid (MCPA)

Krawczyk, Maria; Legocki, Jan, Przemysl Chemiczny, 2007, 86(6), 506-509

Synthetic Circuit 7

774-74-3

67-63-0

94-11-1

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Chloroform ; 8 - 10 °C; 2 h, reflux

Reference

: Esters of 2,4-dichlorophenoxy- and 4-chloro-2-methylphenoxyacetic acids - synthesis and infrared spectroscopy. Part II. sec-Alkyl esters

Zelechowski, Krzysztof; Kielczewska, Anna; Legocki, Jan, Pestycydy (Warsaw), 2005, (3), 7-20

Synthetic Circuit 8

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] Solvents: Water ; 0.5 h, 0 °C

Reference

: Preparation of 2,4-dichlorophenoxyacetic acid and salt thereof

, World Intellectual Property Organization, , ,

Synthetic Circuit 9

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 2,3,4-Trichlorothiophene ; 40 °C

Reference

: Method for preparing phenoxy carboxylic acid-type weedicide

, World Intellectual Property Organization, , ,

Synthetic Circuit 10

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 0.5 h, 70 °C

Reference

: Preparation of phenoxycarboxylic acid derivatives as herbicides

, World Intellectual Property Organization, , ,

Synthetic Circuit 11

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 100 °C; 0.5 h, 100 °C

Reference

: Method for preparing phenoxycarboxylic acid salt herbicide

, China, , ,

Synthetic Circuit 12

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; -20 °C; 30 min, -20 °C

Reference

: Method for preparing 2,4-dichlorophenoxylacetic acid and salts thereof

, China, , ,

Synthetic Circuit 13

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 30 min, 40 °C

Reference

: Method for preparing phenoxycarboxylic acid-type weedicide

, China, , ,

Synthetic Circuit 14

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C

Reference

: Method for preparing phenoxycarboxylic acid choline salt

, China, , ,

Synthetic Circuit 15

94-11-1

Reaction Conditions

Reference

: Process for the preparation of alkyl esters of 2,4-dichlorophenoxyacetic acid

, Romania, , ,

Synthetic Circuit 16

94-11-1

Reaction Conditions

Reference

: Herbicidal esters of aryloxyalkanecarboxylic acids

, Czechoslovakia, , ,

Synthetic Circuit 17

94-75-7

67-63-0

94-11-1

120-67-2

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol

Reference

: Reduction of carboxylic acids using esters of benzotriazole as high-reactivity intermediates

Morales-Serna, Jose Antonio; Garcia-Rios, Erendira; Bernal, Jorge; Paleo, Ehecatl; Gavino, Ruben; et al, Synthesis, 2011, (9), 1375-1382

Isopropyl 2,4-dichlorophenoxyacetate Raw materials

Isopropyl 2,4-dichlorophenoxyacetate Preparation Products

Isopropyl 2,4-dichlorophenoxyacetate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:94-11-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:94-11-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)

Isopropyl 2,4-dichlorophenoxyacetate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isopropyl 2,4-dichlorophenoxyacetate Security Information

Isopropyl 2,4-dichlorophenoxyacetate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isopropyl 2,4-dichlorophenoxyacetate Price

Isopropyl 2,4-dichlorophenoxyacetate Synthesis

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Synthetic Circuit 11

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Synthetic Circuit 17

Isopropyl 2,4-dichlorophenoxyacetate Raw materials

Isopropyl 2,4-dichlorophenoxyacetate Preparation Products

Isopropyl 2,4-dichlorophenoxyacetate Suppliers

Isopropyl 2,4-dichlorophenoxyacetate Related Literature

94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate) Related Products